Cas no 234434-08-3 (Ethanesulfinic acid, 2,2,2-trifluoro-, sodium salt (1:1))

• Product Name: Ethanesulfinic acid, 2,2,2-trifluoro-, sodium salt (1:1)
• CAS No: 234434-08-3
• MF: C₂H₄F₃NaO₂S
• MW: 172.101941108704
• CID: 6577562
• Update Time: 2025-06-23

Ethanesulfinic acid, 2,2,2-trifluoro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanesulfinic acid, 2,2,2-trifluoro-, sodium salt (1:1)
• Sodium 2,2,2-trifluoroethane-1-sulfinate

• Inchi： 1S/C2H3F3O2S.Na.H/c3-2(4,5)1-8(6)7;;/h1H2,(H,6,7);;
• InChI Key： GXKYNHWXHFHNSY-UHFFFAOYSA-N
• SMILES： C(S(O)=O)C(F)(F)F.[NaH]

Additional information on Ethanesulfinic acid, 2,2,2-trifluoro-, sodium salt (1:1)

Ethanesulfinic acid, 2,2,2-trifluoro-, sodium salt (1:1) and its Applications in Modern Chemical Biology

Ethanesulfinic acid, 2,2,2-trifluoro-, sodium salt (1:1), with the CAS number 234434-08-3, is a specialized compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, often referred to as trifluoroethanesulfinate sodium, represents a critical advancement in the development of novel pharmaceuticals and bioactive molecules. Its molecular structure, characterized by the presence of a trifluoromethyl group and a sulfinic acid moiety, endows it with distinctive chemical reactivity and biological significance.

The< strong>Ethanesulfinic acid, 2,2,2-trifluoro-, sodium salt (1:1) compound has been extensively studied for its potential applications in drug discovery and molecular medicine. The trifluoromethyl group is known to enhance the metabolic stability and lipophilicity of molecules, making them more suitable for oral administration and improved bioavailability. Additionally, the sulfinic acid group provides a site for further functionalization, allowing chemists to design complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. The< strong>trifluoroethanesulfinate sodium compound has emerged as a key intermediate in the synthesis of potent inhibitors for enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in the preparation of inhibitors targeting isocitrate dehydrogenase (IDH) enzymes, which are implicated in the Warburg effect—a metabolic phenotype commonly observed in cancer cells. The ability of these inhibitors to disrupt tumor metabolism has opened up new avenues for therapeutic intervention.

The< strong>CAS number 234434-08-3 associated with Ethanesulfinic acid, 2,2,2-trifluoro-, sodium salt (1:1), serves as a crucial identifier in scientific literature and patent databases. This standardized numbering system ensures that researchers worldwide can accurately reference and procure this compound for their studies. The compound's purity and quality are rigorously controlled to meet the demands of high-throughput screening and preclinical trials.

One of the most compelling aspects of Ethanesulfinic acid, 2,2,2-trifluoro-, sodium salt (1:1) is its role in the development of protease inhibitors. Proteases are enzymes that play a pivotal role in various biological processes, including inflammation and infection. By inhibiting specific proteases, it is possible to modulate these processes and develop treatments for related diseases. The trifluoromethyl group in this compound enhances its binding affinity to protease active sites, making it an effective scaffold for drug design.

Recent advancements in computational chemistry have further accelerated the discovery of novel derivatives of Ethanesulfinic acid, 2,2,2-trifluoro-, sodium salt (1:1). Machine learning algorithms have been employed to predict the biological activity of different molecular configurations derived from this compound. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods.

The< strong>Ethanesulfinic acid moiety itself is a versatile functional group that can be modified in numerous ways to achieve specific biological outcomes. For example, researchers have explored its use in designing kinase inhibitors targeting various signaling pathways involved in cancer progression. By strategically modifying the sulfinic acid group with different substituents, it is possible to fine-tune the potency and selectivity of these inhibitors.

In conclusion, Ethanesulfinic acid, 2,2,2-trifluoro-, sodium salt (1:1) represents a significant advancement in chemical biology with far-reaching implications for drug discovery and therapeutic development. Its unique structural features make it an invaluable tool for designing novel bioactive molecules targeting various disease pathways. As research continues to uncover new applications for this compound< strong>(CAS number 234434-08-3), its importance in modern medicine is set to grow even further.